Cas no 2060025-78-5 (ethyl 2-2-(3-cyanophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate)

• Product Name: ethyl 2-2-(3-cyanophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate
• CAS No: 2060025-78-5
• MF: C₁₄H₁₃N₃O₃
• MW: 271.271322965622
• MDL: MFCD30499005
• CID: 5163613
• PubChem ID: 125453413
• Update Time: 2025-07-17

ethyl 2-2-(3-cyanophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 1-(3-cyanophenyl)-2,5-dihydro-5-oxo-, ethyl ester
• ethyl 2-2-(3-cyanophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate

• MDL： MFCD30499005
• Inchi： 1S/C14H13N3O3/c1-2-20-13(18)7-11-9-16-17(14(11)19)12-5-3-4-10(6-12)8-15/h3-6,9,16H,2,7H2,1H3
• InChI Key： OINYPKZYVZHYKI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C#N)=C2)C(=O)C(CC(OCC)=O)=CN1

Additional information on ethyl 2-2-(3-cyanophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate

Research Brief on Ethyl 2-2-(3-cyanophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate (CAS: 2060025-78-5)

Ethyl 2-2-(3-cyanophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate (CAS: 2060025-78-5) is a synthetic compound of significant interest in the field of medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its role as a key intermediate in the synthesis of novel heterocyclic compounds, which are often explored for their therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The compound belongs to the pyrazole derivative family, a class of heterocycles known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the cyano and ester functional groups in its structure enhances its reactivity, making it a versatile building block for further chemical modifications. Recent synthetic approaches have optimized the yield and purity of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies.

In vitro studies have demonstrated that ethyl 2-2-(3-cyanophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, molecular docking simulations have revealed favorable binding interactions with target proteins, further supporting its therapeutic potential. However, comprehensive in vivo studies are still needed to validate these preliminary results.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise characterization of this compound. These methods have been instrumental in ensuring the reproducibility of its synthesis and the accuracy of biological evaluations. Furthermore, computational modeling has provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles.

Despite its promising attributes, challenges remain in scaling up the synthesis of ethyl 2-2-(3-cyanophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate for industrial applications. Current research is addressing these issues by exploring greener synthetic routes and more efficient purification methods. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from the laboratory to clinical trials.

In conclusion, ethyl 2-2-(3-cyanophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate represents a valuable scaffold in medicinal chemistry with potential applications in drug discovery. Ongoing research is focused on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its safety profile. The compound's versatility and biological activity make it a promising candidate for further investigation in the development of novel therapeutics.